Cas no 157020-88-7 (3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one)

• Product name: 3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one
• CAS No: 157020-88-7
• MF: C₁₂H₁₂O₃
• MW: 204.22188
• CID: 1335291
• PubChem ID: 329756003

3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one
• 3-(1,3-benzodioxol-5-ylmethyl)cyclobutanone
• Cyclobutanone, 3-(3,4-methylenedioxybenzyl)-
• 3-(3,4-methylenedioxybenzyl)cyclobutanone
• 3-Piperonylcyclobutanone
• CTK0B0554
• Cyclobutanone, 3-(1,3-benzodioxol-5-ylmethyl)-
• AC1LCZ67
• 3-(1,3-Benzodioxol-5-ylmethyl)cyclobutanone 3-(3,4-Methylenedioxybenzyl)cyclobutanone
• AWAOUJUBBHDZRM-UHFFFAOYSA-N
• 3-(Benzo[d][1,3]dioxol-5-ylmethyl)cyclobutanone
• 157020-88-7
• 3-Piperonylcyclobutanone, >=98.0% (HPLC)
• DTXSID90346060
• J-009367
• AT39103
• 3-(1,3-Benzodioxol-5-ylmethyl)cyclobutanone #

• MDL： MFCD01570993
• Inchi： InChI=1S/C12H12O3/c13-10-4-9(5-10)3-8-1-2-11-12(6-8)15-7-14-11/h1-2,6,9H,3-5,7H2
• InChI Key： AWAOUJUBBHDZRM-UHFFFAOYSA-N
• SMILES： C1C(CC1=O)CC2=CC3=C(C=C2)OCO3

Computed Properties

• Exact Mass: 204.07900
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 35.53000
• LogP: 1.93690

3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3